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Compound of Interest

Compound Name: cis-3-Hexenyl cis-3-hexenoate

Cat. No.: B1584964

This guide provides essential safety and logistical information for the proper disposal of cis-3-
Hexenyl cis-3-hexenoate, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

Pre-Disposal Safety and Chemical Profile

Before initiating disposal, it is imperative to understand the characteristics of cis-3-Hexenyl
cis-3-hexenoate. Always consult the Safety Data Sheet (SDS) for the specific product in use.

[1]
Key Data Summary:

Below is a summary of quantitative data relevant to the safe handling and disposal of this
chemical.
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Property Value Citation(s)
CAS Number 61444-38-0 [2][3]
Molecular Formula C12H2002 [2][4]
Molecular Weight 196.29 g/mol [2][3]
Appearance Colorless Liquid [4]

Flash Point 111 °C (231.8 °F) [2]

Auto-ignition Temp.

274 °C

[2]

Density

~0.907 g/mL at 25 °C

[3]

Water Solubility

Insoluble

[5]

Storage Class

10 - Combustible liquids

[3]

Not classified as dangerous
goods for transport (ADR/RID, [2]
IMDG, IATA).

Transport Information

) Discharge into the
Environmental Note ) ) [2]
environment must be avoided.

Step-by-Step Disposal Protocol

The primary route for disposing of cis-3-Hexenyl cis-3-hexenoate is through a licensed
hazardous waste disposal service.[1][6] This chemical should not be discharged into drains,
water courses, or onto the ground.[2][7]

Experimental Protocol: Chemical Waste Segregation and Collection

This protocol outlines the standard procedure for preparing cis-3-Hexenyl cis-3-hexenoate for
disposal.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant
gloves, lab coat.[2][8]
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o Designated hazardous waste container (in good condition, with a secure lid).[9]

e Hazardous Waste Label.

e Secondary containment bin.[9]

Procedure:

» Don Personal Protective Equipment (PPE): Before handling the chemical, ensure you are
wearing appropriate PPE, including safety goggles and chemical-resistant gloves.[2][8]

o Waste Identification: Classify cis-3-Hexenyl cis-3-hexenoate as a non-halogenated organic
solvent waste. Do not mix it with other waste categories like halogenated solvents, acids,
bases, or solid waste.[6][8]

o Container Selection: Choose a suitable, leak-proof container that is compatible with the
chemical. The container must be in good condition with no cracks or leaks and have a
secure, tight-fitting lid.[9] It is often best to reuse the original container if it is in good
condition, or a clean, empty container designated for non-halogenated waste.[9]

o Labeling: Affix a "Hazardous Waste" label to the container.[9] Clearly write the full chemical
name, "cis-3-Hexenyl cis-3-hexenoate," on the label.[8][9] Do not use abbreviations.[1] List
all constituents if it is a mixture.

» Waste Transfer: Carefully transfer the waste into the labeled container in a well-ventilated
area, such as a chemical fume hood.[2][8] Keep the container closed except when adding
waste.[9]

o Storage: Store the sealed waste container in a designated satellite accumulation area.[8]
The storage area should be away from ignition sources, as the material is combustible.[2]
Place the container within a secondary containment bin to prevent the spread of material in
case of a leak.[9]

» Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal company to schedule a pickup.[1][6]
Follow their specific procedures for waste collection.
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Disposal of Empty Containers:
Empty containers that held cis-3-Hexenyl cis-3-hexenoate must also be disposed of properly.

o Triple Rinsing: Triple-rinse the empty container with a suitable solvent (e.g., ethanol or
acetone) capable of removing the chemical residue.[9]

o Rinsate Collection: The solvent rinsate must be collected and treated as hazardous waste.[9]
Add the rinsate to your non-halogenated solvent waste container.

o Final Disposal: After triple-rinsing and allowing the container to air dry, it may be disposed of
in the regular trash, provided all chemical residues have been removed.[9] Alternatively, the
packaging can be punctured to render it unusable and then disposed of in a sanitary landfill.

[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of cis-3-
Hexenyl cis-3-hexenoate.
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Disposal Workflow for cis-3-Hexenyl cis-3-hexenoate

@emical to be @

Consult Safety Data Sheet (SDS)

Identify as Combustible Liquid,

Non-Halogenated Organic Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Select Compatible, Labeled
Hazardous Waste Container

Transfer Waste in
Ventilated Area (Fume Hood)

Store Sealed Container in
Secondary Containment

Contact EHS or Licensed
Waste Disposal Service

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of cis-3-Hexenyl cis-3-hexenoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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